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Compound of Interest |

Compound Name: (2)2S,4R-Sacubitril
CAS No.: 2751722-77-5
Cat. No.: B15584828
Get Quote
. J

This document provides comprehensive, step-by-step guidance for the safe and compliant
disposal of (Z)2S,4R-Sacubitril, a research and development chemical. The following
procedures are designed to ensure the safety of laboratory personnel and to minimize
environmental impact, adhering to standard practices for pharmaceutical and chemical waste
management.

Waste Classification and Segregation

The initial and most critical step is to determine the regulatory classification of the waste. While
Safety Data Sheets (SDS) for closely related Sacubitril compounds suggest they are not
classified as hazardous waste under OSHA's Hazard Communication Standard, it is imperative
to verify this for (Z)2S,4R-Sacubitril according to the Resource Conservation and Recovery
Act (RCRA) and any applicable state or local regulations.

Procedural Steps:

e Review Safety Data Sheet (SDS): Consult the specific SDS for (Z)2S,4R-Sacubitril. If the
SDS is unavailable or lacks clear disposal guidance, proceed to the next step.

© 2026 BenchChem. All rights reserved. 1/6 Tech Support


https://www.benchchem.com/product/b15584828#bc-rfq
https://www.benchchem.com/product/b15584828/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-z-2s-4r-sacubitril
https://www.benchchem.com/product/b15584828/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-z-2s-4r-sacubitril
https://www.benchchem.com/product/b15584828/docs?utm_src=pdf-body#essential-guide-to-the-proper-disposal-of-z-2s-4r-sacubitril
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15584828?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Safety Operating Guide

Check Availability & Pricing

o Hazardous Waste Determination:

o Characteristic Wastes: Assess if the waste exhibits any of the four characteristics of
hazardous waste as defined by the EPA: ignitability, corrosivity, reactivity, or toxicity.

o Listed Wastes: Check if (Z)2S,4R-Sacubitril is explicitly listed as a hazardous waste in 40
CFR Part 261.

e Segregation:
o Based on the determination, segregate the waste into appropriate containers.

o Non-Hazardous Pharmaceutical Waste: If confirmed as non-hazardous, collect in a
designated, clearly labeled, leak-proof container.

o Hazardous Waste: If determined to be hazardous, it must be managed according to strict
RCRA "cradle-to-grave" requirements.

Disposal Procedures for Non-Hazardous (Z)2S,4R-
Sacubitril

Assuming the waste is classified as non-hazardous, the following disposal methods are
recommended. Incineration is the preferred method to ensure complete destruction and
prevent environmental contamination.

Key Disposal Options Summary
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Disposal Method

Key Considerations

Regulatory Compliance

Licensed Chemical Destruction

Preferred method for ensuring
complete destruction of the

compound.

Adheres to federal, state, and
local regulations for chemical

waste.

Ensures the compound does

not enter the environment. The

Complies with EPA guidelines

Controlled Incineration N ) ) for pharmaceutical waste
facility must be equipped with )
disposal.

flue gas scrubbing.

] Permissible in some states for

o Should be avoided to prevent

Landfilling o non-hazardous waste, but not
leaching into groundwater.

recommended.

o Violates EPA regulations,
Prohibited. Leads to ) ) )
) o ) o including the ban on sewering
Sewering (Drain Disposal) environmental contamination )
hazardous pharmaceutical
of waterways.
waste.

Experimental Protocols:

Currently, there are no specific experimental protocols cited in the provided search results for
the degradation or disposal of (Z)2S,4R-Sacubitril. The recommended disposal methods are
based on general best practices for pharmaceutical and chemical waste management.

Handling and Personal Protective Equipment (PPE)

Proper handling and the use of appropriate PPE are crucial to ensure personnel safety during
the disposal process.

Procedural Steps:
¢ Ventilation: Handle the material in a well-ventilated area, preferably within a fume hood.
o Personal Protective Equipment:

o Wear suitable protective clothing, including a lab coat.
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o Use chemical-impermeable gloves that have been inspected before use.

o Wear tightly fitting safety goggles or a face shield.

e Avoid Dust and Aerosol Formation: Take care to prevent the generation of dust and aerosols
during handling and transfer.

o Decontamination: Thoroughly wash hands and any exposed skin with soap and water after
handling.

Spill Management

In the event of a spill, immediate and appropriate action is necessary to contain and clean up
the material safely.

Procedural Steps:

o Evacuate and Secure: Evacuate non-essential personnel from the spill area and eliminate all
ignition sources.

o Containment: Prevent further leakage or spillage if it is safe to do so. Do not allow the
chemical to enter drains.

o Cleanup:
o Use spark-proof tools and explosion-proof equipment.

o Collect the spilled material using an appropriate absorbent if it is a liquid, or carefully
sweep it up if it is a solid.

o Place the collected material into a suitable, closed, and labeled container for disposal.

o Decontaminate: Clean the spill area thoroughly.

Logical Workflow for Disposal

The following diagram illustrates the decision-making process and procedural flow for the
proper disposal of (Z)2S,4R-Sacubitril.
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Caption: Disposal workflow for (Z)2S,4R-Sacubitril.
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e To cite this document: BenchChem. [Essential Guide to the Proper Disposal of (2)2S,4R-
Sacubitril]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15584828/docs#essential-guide-to-the-proper-
disposal-of-z-2s-4r-sacubitril]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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